Cas no 5728-43-8 (3'-chloro-1,1'-biphenyl-4-carboxylic acid)

• Product Name: 3'-chloro-1,1'-biphenyl-4-carboxylic acid
• CAS No: 5728-43-8
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD03424593
• CID: 387180
• PubChem ID: 2757417
• Update Time: 2025-05-23

3'-chloro-1,1'-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-[1,1'-biphenyl]-4-carboxylic acid
• 3\'-Chloro-biphenyl-4-carboxylic acid
• 3'-CHLORO-BIPHENYL-4-CARBOXYLIC ACID
• 3'-Chlorobiphenyl-4-carboxylic acid
• 4-(3-chlorophenyl)benzoic acid
• 3'-Chlor-biphenyl-4-carbonsaeure
• 3'-Chloro-4-biphenylcarboxylic acid
• 3'-chlorobiphenyI-4-carboxylic acid
• 3'-dichlorobiphenyl-4-carboxylic acid
• 4-Biphenyl-3'-chloro-carboxylic acid
• AC-6456
• SJIVTXJWSYIMDG-UHFFFAOYSA-N
• BB 0222360
• EN300-235658
• SCHEMBL2040947
• 3'-Chloro-[1,1'-biphenyl]-4-carboxylicacid
• DTXSID20373889
• AS-2079
• AKOS000805690
• F9995-0567
• CHEMBL106091
• 5728-43-8
• 3'-chloro[1,1'-biphenyl]-4-carboxylic acid
• MFCD03424593
• 4-Carboxy-3'-chlorobiphenyl
• 3''-Chloro-biphenyl-4-carboxylic acid
• AMY20940
• FT-0635822
• BDBM50060967
• 3'-chloro-biphenyl-4-yl-carboxylic acid
• CS-0071808
• A8170
• DB-053028
• 3'-chloro-1,1'-biphenyl-4-carboxylic acid

• MDL： MFCD03424593
• Inchi： 1S/C13H9ClO2/c14-12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(15)16/h1-8H,(H,15,16)
• InChI Key： SJIVTXJWSYIMDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 254-255 °C
• Boiling Point: 402.3±28.0 °C at 760 mmHg
• Flash Point: 190.7±24.6 °C
• Refractive Index: 1.616
• PSA: 37.30000
• LogP: 3.70520

3'-chloro-1,1'-biphenyl-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3'-chloro-1,1'-biphenyl-4-carboxylic acid

3'-Chloro-1,1'-biphenyl-4-carboxylic Acid (CAS No. 5728-43-8): An Overview of Its Properties, Applications, and Recent Research

3'-Chloro-1,1'-biphenyl-4-carboxylic acid (CAS No. 5728-43-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a biphenyl core with a chlorine substituent and a carboxylic acid functional group. These features contribute to its diverse applications in various scientific and industrial domains.

The molecular formula of 3'-chloro-1,1'-biphenyl-4-carboxylic acid is C₁₃H₉ClO₂, and its molecular weight is approximately 230.66 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 190 to 192°C, making it suitable for various synthetic and analytical processes.

In the context of materials science, 3'-chloro-1,1'-biphenyl-4-carboxylic acid has been explored for its potential in the development of advanced materials. Recent studies have shown that this compound can be used as a building block for the synthesis of functional polymers and supramolecular assemblies. For instance, researchers at the University of California, Berkeley, have utilized 3'-chloro-1,1'-biphenyl-4-carboxylic acid to create self-assembling nanostructures with tunable optical and electronic properties. These materials have applications in areas such as photovoltaics, sensors, and drug delivery systems.

In the realm of pharmaceutical research, 3'-chloro-1,1'-biphenyl-4-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. The compound's ability to modulate specific biological pathways makes it an attractive candidate for drug discovery. A study published in the *Journal of Medicinal Chemistry* highlighted the potential of 3'-chloro-1,1'-biphenyl-4-carboxylic acid derivatives as inhibitors of protein-protein interactions involved in cancer progression. These derivatives demonstrated significant antiproliferative activity against various cancer cell lines, suggesting their potential as novel anticancer agents.

Moreover, 3'-chloro-1,1'-biphenyl-4-carboxylic acid has been investigated for its role in drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have developed a novel nanoparticle formulation using this compound as a key component. The nanoparticles were designed to enhance the solubility and bioavailability of poorly water-soluble drugs. In preclinical studies, these nanoparticles showed improved pharmacokinetic profiles and enhanced therapeutic efficacy compared to conventional formulations.

The synthetic accessibility of 3'-chloro-1,1'-biphenyl-4-carboxylic acid has also contributed to its widespread use in chemical research. Several efficient synthetic routes have been reported for the preparation of this compound. One notable method involves the reaction of 4-chlorobenzoyl chloride with phenylboronic acid in the presence of a palladium catalyst. This protocol offers high yields and excellent purity, making it suitable for large-scale production.

In addition to its applications in materials science and pharmaceuticals, 3'-chloro-1,1'-biphenyl-4-carboxylic acid has been studied for its environmental implications. Researchers at the University of Manchester have investigated the biodegradability and ecotoxicity of this compound. Their findings suggest that under certain conditions, 3'-chloro-1,1'-biphenyl-4-carboxylic acid can be biodegraded by microorganisms present in soil and water environments. However, further research is needed to fully understand its long-term environmental impact.

The versatility and unique properties of 3'-chloro-1,1'-biphenyl-4-carboxylic acid make it an important molecule in various scientific disciplines. Ongoing research continues to uncover new applications and potential uses for this compound. As advancements in synthetic methods and analytical techniques progress, it is likely that 3'-chloro-1,1'-biphenyl-4-carboxylic acid will play an increasingly significant role in future scientific innovations.